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Compound of Interest

Compound Name: 2-Amino-4-fluoropyridine

Cat. No.: B1287999

Core Properties of 2-Amino-4-fluoropyridine

2-Amino-4-fluoropyridine is a chemical compound frequently utilized as an intermediate in
the synthesis of pharmaceuticals and other organic molecules.[1][2][3] Its fundamental
properties, including molecular formula and weight, are critical for stoichiometric calculations in
synthetic chemistry and for characterization in analytical applications.

Physicochemical Data

The essential physicochemical data for 2-Amino-4-fluoropyridine are summarized below. The
molecular formula defines the elemental composition of the molecule, while the molecular
weight is the mass of one mole of the substance.

Parameter Value Reference
Molecular Formula C5H5FN2 [L1[3][41[5]
Molecular Weight 112.10 g/mol [4]

IUPAC Name 4-fluoropyridin-2-amine [1][3][4]
Appearance White to pale yellow solid [1]

Structural and Identity Information
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The diagram below illustrates the direct relationship between the common name of the
compound and its core molecular properties.

2-Amino-4-fluoropyridine

Mol. Weight: 112.10 g/mol

Click to download full resolution via product page

Relationship between compound name and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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